Cas no 1016801-28-7 (2-(dimethylamino)pyridine-3-carbothioamide)

2-(dimethylamino)pyridine-3-carbothioamide structure

1016801-28-7 structure

Product Name:2-(dimethylamino)pyridine-3-carbothioamide

CAS No:1016801-28-7

MF:C₈H₁₁N₃S

MW:181.258039712906

CID:6225736

PubChem ID:24704677

Update Time:2024-01-14

2-(dimethylamino)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 2-(dimethylamino)pyridine-3-carbothioamide
- 1016801-28-7
- EN300-1263743
- AKOS000185944
- Inchi： 1S/C8H11N3S/c1-11(2)8-6(7(9)12)4-3-5-10-8/h3-5H,1-2H3,(H2,9,12)
- InChI Key： JTFOZKGGDMUXHR-UHFFFAOYSA-N
- SMILES： S=C(C1=CC=CN=C1N(C)C)N

Computed Properties

Exact Mass: 181.06736854g/mol
Monoisotopic Mass: 181.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 74.2Å²

2-(dimethylamino)pyridine-3-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1263743-0.05g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		0.05g	$983.0	2023-06-08
Enamine	EN300-1263743-0.1g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		0.1g	$1031.0	2023-06-08
Enamine	EN300-1263743-0.25g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		0.25g	$1078.0	2023-06-08
Enamine	EN300-1263743-0.5g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		0.5g	$1124.0	2023-06-08
Enamine	EN300-1263743-1.0g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		1g	$1172.0	2023-06-08
Enamine	EN300-1263743-2.5g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		2.5g	$2295.0	2023-06-08
Enamine	EN300-1263743-5.0g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		5g	$3396.0	2023-06-08
Enamine	EN300-1263743-10.0g	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		10g	$5037.0	2023-06-08
Enamine	EN300-1263743-50mg	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		50mg	$468.0	2023-10-02
Enamine	EN300-1263743-100mg	2-(dimethylamino)pyridine-3-carbothioamide	1016801-28-7		100mg	$490.0	2023-10-02

2-(dimethylamino)pyridine-3-carbothioamide Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

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